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analytical standard Flufenacet oxalate
PESTANAL

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Flufenacet oxalate

CAS No.: 201668-31-7

Cat. No.: S650731

Chemical Identification and Properties

The following table summarizes the key identification information for the Flufenacet oxalate (OA)

analytical standard. [1]

Property Description

Product Name Flufenacet OA (Oxalate) [1]

Product Line PESTANAL [1]

CAS Number 201668-31-7 [1]

Grade Analytical Standard [1]

Quality neat [1]

Molecular Formula C11H12FNOs [1] [2]

Molecular Weight 225.22 g/mol [2]

IUPAC Name 2-[(4-fluorophenyl)(1-methylethyl)amino]oxo-acetic acid [1]
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Property Description
Synonyms N-(4-fluorophenyl)-N-(1-methylethyl)oxalamic acid [1]
SMILES CC(C)N(clcce(F)ecl)C(=0)C(0)=0 [1]

Analytical Applications and Technical Data

This table outlines the primary analytical uses and technical specifications of the standard. [1]

Parameter Specification

Primary Applications Agriculture, Environmental analysis [1]

Suitable Techniques HPLC: suitable, Gas Chromatography (GC): suitable [1]
Agency EPA 535 [1]

Storage & Stability Limited shelf life; expiry date is provided on the product label [1]
Storage Conditions Recommended storage at 2-8°C [3]

Hazard Classification Acute Tox. 3 Oral, Skin Sens. 1 [1]

Water Hazard Class (WGK) WGK 3 [1]

Experimental Protocol for Analysis by HPLC

This protocol provides a general guideline for analyzing Flufenacet oxalate using High-Performance Liquid
Chromatography (HPLC). You should refer to the product's Certificate of Analysis (CoA) for instrument-

specific parameters and method details. [1]

Sample and Standard Preparation
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e Stock Solution Preparation: Precisely weigh an appropriate amount of the neat Flufenacet oxalate
standard. Dissolve it in a suitable HPLC-grade solvent (e.g., acetonitrile or methanol) to prepare a
primary stock solution of known concentration (e.g., 1 mg/mL).

e Calibration Standards: Perform a serial dilution of the stock solution to prepare a set of working
standards for constructing a calibration curve.

e Sample Extraction: For solid samples (e.g., soil, crops), use a validated extraction procedure with
appropriate solvents. For water samples, liquid-liquid extraction or solid-phase extraction (SPE) may
be necessary to concentrate the analyte and remove matrix interferences.

Instrumental Setup and Analysis

The workflow for the HPLC analysis is outlined below. Note that the specific conditions (column, mobile

phase, etc.) must be optimized for your laboratory's system and the requirements of the analysis.
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| Start Analysis

Column: C18 (e.g., 250 x 4.6 mm, 5 pm)

Mobile Phase:
e.g., Acetonitrile/Water
or Methanol/Water (gradient)

HPLC Method Parameters (Example)

Detection: UV, wavelength
as per CoA (e.g., 210-254 nm)

Column Temp: Ambient
or 40°C

Flow Rate: 1.0 mL/min

Injection Volume: 10-20 uL

A

Prepare Mobile Phase
and Condition System

UVIVIS or PDA
Detection
Data Acquisition
and Analysis

Result Report
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Data Analysis and Quantification

¢ Calibration: Inject the series of working standards and plot the peak area (or height) against the
concentration to create a calibration curve. The curve should be linear over the expected

concentration range.
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¢ Quantification: Inject the prepared sample solutions. Calculate the concentration of Flufenacet in the
sample by comparing its peak area to the calibration curve.

¢ ldentification: Confirm the identity of the analyte by comparing the retention time of the sample peak
with that of the standard.

Safety and Handling Protocol

The Flufenacet oxalate standard is classified as dangerous and requires careful handling. [1]

Aspect Requirement

Hazard Statements Acute Toxicity (Category 3, Oral), Skin Sensitization (Category
1Al

Signal Word Danger [1]

Personal Protective Equipment Wear: N95-type dust mask, Eyeshields, Faceshields, and

(PPE) Gloves. [1]

Storage Code 6.1C - Combustible, acute toxic [1]

Researcher's Notes

e Metabolite Analysis: For comprehensive environmental or toxicological studies, note that
Flufenacet ESA (sulfonic acid) sodium salt (CAS 947601-87-8) is also available as a PESTANAL
standard [4]. This metabolite is a key degradation product, and its analysis is often required for
residue studies. The diagram below illustrates the relationship between the parent compound and its
metabolite.
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¢ Regulatory Compliance: The standard is designed for use with EPA Method 535 [1] [4], which is a
standard method for detecting herbicides and their metabolites in water.

o Critical First Step: Always consult the latest Certificate of Analysis (CoA) for your specific
product batch before use. The CoA provides the most accurate and up-to-date information on purity,
certified concentrations, and recommended instrument techniques [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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